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Compound of Interest

Compound Name: 2-Chloro-5-methyl-3-nitropyridine

Cat. No.: B188117

Essential Safety and Handling Guide for 2-
Chloro-5-methyl-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloro-5-methyl-3-nitropyridine (CAS No. 23056-40-8). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloro-5-methyl-3-nitropyridine is a hazardous substance that requires careful handling to
prevent exposure. The primary hazards are summarized in the table below.

Table 1: Hazard Classification for 2-Chloro-5-methyl-3-nitropyridine[1][2]
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Hazard Class

GHS Hazard Code

Description

Acute Toxicity, Oral (Category

3) H301 Toxic if swallowed
Skin Irritation (Category 2) H315 Causes skin irritation
Serious Eye Damage ]
H318 Causes serious eye damage
(Category 1)
Specific Target Organ Toxicity
— Single Exposure (Category H335 May cause respiratory irritation

3), Respiratory Tract Irritation

To mitigate these risks, the following personal protective equipment must be worn at all times

when handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE)[3][4][5]

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
solid particulates, preventing

serious eye damage.

Skin Protection

Chemical-resistant gloves (see
below for details) and a lab

coat.

Prevents skin irritation and

potential absorption.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a respirator with a

particulate filter.

Protects against inhalation of
the solid compound, which can
cause respiratory tract

irritation.

Glove Selection:

While specific permeation data for 2-Chloro-5-methyl-3-nitropyridine is not readily available,

a conservative approach based on its chemical class (halogenated and nitrated aromatic) is

recommended.
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» For incidental contact (splash protection): Nitrile gloves are a common and generally
effective choice in a laboratory setting.[6][7]

» For extended contact or immersion: Thicker, chemical-resistant gloves are necessary. Given
the nature of the compound, butyl rubber gloves are often recommended for protection
against both halogenated organic compounds and nitro-compounds.

Important: Always inspect gloves for any signs of degradation or damage before and during
use. If contact with the chemical occurs, remove the gloves immediately, wash your hands
thoroughly, and put on a new pair.

Safe Handling Protocol

The following step-by-step protocol should be followed to ensure the safe handling of 2-
Chloro-5-methyl-3-nitropyridine in a laboratory setting.

Experimental Workflow for Safe Handling:

Safe Handling Workflow for 2-Chloro-5-methyl-3-nitropyridine
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Caption: A generalized workflow for the safe handling of 2-Chloro-5-methyl-3-nitropyridine.
Step 1: Preparation

o Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Chloro-5-methyl-3-nitropyridine.

o Designate a Work Area: All work with this compound must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Assemble PPE: Ensure all necessary PPE is readily available and in good condition.
» Prepare for Spills: Have a chemical spill kit readily accessible.
Step 2: Handling

e Weighing and Transfer: Handle the solid compound with care to avoid generating dust. Use a
spatula for transfers.

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Reactions: Keep all reaction vessels containing this compound clearly labeled and within the
fume hood.

Step 3: Post-Handling

o Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with the chemical. The first rinse of glassware should be collected as hazardous
waste.[8]

o Personal Hygiene: After handling is complete and before leaving the laboratory, wash your
hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 2-Chloro-5-methyl-3-nitropyridine and any associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance. As a halogenated
organic compound, it must be disposed of as hazardous waste.[3][9]
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Disposal Workflow:

Disposal Workflow for 2-Chloro-5-methyl-3-nitropyridine Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/kimberly-clark-nitrile-glove-guide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.chemicalbook.com/msds/2-chloro-5-nitropyridine.htm
https://www.benchchem.com/product/b188117#personal-protective-equipment-for-handling-2-chloro-5-methyl-3-nitropyridine
https://www.benchchem.com/product/b188117#personal-protective-equipment-for-handling-2-chloro-5-methyl-3-nitropyridine
https://www.benchchem.com/product/b188117#personal-protective-equipment-for-handling-2-chloro-5-methyl-3-nitropyridine
https://www.benchchem.com/product/b188117#personal-protective-equipment-for-handling-2-chloro-5-methyl-3-nitropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

